Cas no 1258684-69-3 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-4-(prop-2-yn-1-yl)piperazine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-4-(prop-2-yn-1-yl)piperazine
• CAS No: 1258684-69-3
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 5451325
• PubChem ID: 51073576
• Update Time: 2025-05-20

1-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-4-(prop-2-yn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]-4-(2-propyn-1-yl)piperazine
• AB01333438-02
• EN300-26622949
• 1258684-69-3
• NCGC00340805-01
• 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-4-(prop-2-yn-1-yl)piperazine
• AKOS033459527
• Z160551436
• 1-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-prop-2-ynylpiperazine
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-4-(prop-2-yn-1-yl)piperazine

• Inchi： 1S/C16H20N2O2/c1-2-5-17-6-8-18(9-7-17)13-14-3-4-15-16(12-14)20-11-10-19-15/h1,3-4,12H,5-11,13H2
• InChI Key： CJVQMVMCMPBXAQ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)CN1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 386.1±42.0 °C(Predicted)
• pka: 6.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-4-(prop-2-yn-1-yl)piperazine

Comprehensive Overview of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-4-(prop-2-yn-1-yl)piperazine (CAS No. 1258684-69-3)

The compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-4-(prop-2-yn-1-yl)piperazine (CAS No. 1258684-69-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its benzodioxin and piperazine moieties, this compound exhibits potential applications in neuroscience and therapeutic research. Its molecular formula, C₁₆H₂₀N₂O₂, highlights a balanced combination of aromaticity and aliphatic flexibility, making it a versatile candidate for further study.

In recent years, the demand for novel piperazine derivatives has surged due to their role in modulating neurotransmitter systems. Researchers are particularly interested in compounds like 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-4-(prop-2-yn-1-yl)piperazine for their potential to interact with G-protein-coupled receptors (GPCRs), a hot topic in pharmacology. The prop-2-yn-1-yl group introduces an alkyne functionality, which is often exploited in click chemistry for bioconjugation—a technique widely discussed in AI-driven drug design forums.

The benzodioxin core of this compound is another focal point, as it is structurally similar to fragments found in several FDA-approved drugs. This similarity has led to speculation about its potential in treating neurological disorders, a subject frequently searched in academic databases. Moreover, the compound’s CAS No. 1258684-69-3 is often queried alongside terms like "synthetic routes" and "SAR studies", reflecting the scientific community’s interest in its optimization and application.

From a synthetic chemistry perspective, the incorporation of a piperazine ring and a propargyl group offers opportunities for diversification. The propargyl moiety, in particular, is a popular handle for bioorthogonal reactions, a trending topic in chemical biology. This aligns with the growing interest in targeted drug delivery systems, where such functionalities are crucial for labeling and tracking.

Environmental and safety profiles of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-4-(prop-2-yn-1-yl)piperazine are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are exploring solvent-free syntheses and catalytic methods to produce this compound sustainably—a concern frequently raised in AI-powered literature reviews.

In summary, CAS No. 1258684-69-3 represents a compelling case study at the intersection of medicinal chemistry and drug development. Its structural features and potential applications align with current trends in neuroscience, GPCR targeting, and bioconjugation techniques, making it a subject of ongoing research and discussion in both academic and industrial settings.